Cas no 2321331-92-2 (4-(methoxymethyl)-1-{1-[(E)-2-phenylethenesulfonyl]pyrrolidin-3-yl}-1H-1,2,3-triazole)

• Product Name: 4-(methoxymethyl)-1-{1-[(E)-2-phenylethenesulfonyl]pyrrolidin-3-yl}-1H-1,2,3-triazole
• CAS No: 2321331-92-2
• MF: C₁₆H₂₀N₄O₃S
• MW: 348.420001983643
• CID: 5342005
• Update Time: 2025-10-30

4-(methoxymethyl)-1-{1-[(E)-2-phenylethenesulfonyl]pyrrolidin-3-yl}-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• (E)-4-(methoxymethyl)-1-(1-(styrylsulfonyl)pyrrolidin-3-yl)-1H-1,2,3-triazole
• 4-(methoxymethyl)-1-{1-[(E)-2-phenylethenesulfonyl]pyrrolidin-3-yl}-1H-1,2,3-triazole
• 4-(methoxymethyl)-1-[1-[(E)-2-phenylethenyl]sulfonylpyrrolidin-3-yl]triazole

• Inchi： 1S/C16H20N4O3S/c1-23-13-15-11-20(18-17-15)16-7-9-19(12-16)24(21,22)10-8-14-5-3-2-4-6-14/h2-6,8,10-11,16H,7,9,12-13H2,1H3/b10-8+
• InChI Key： KNWKNNHCQFFDFX-CSKARUKUSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N1CCC(C1)N1C=C(COC)N=N1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 528
• XLogP3: 0.7
• Topological Polar Surface Area: 85.7

Additional information on 4-(methoxymethyl)-1-{1-[(E)-2-phenylethenesulfonyl]pyrrolidin-3-yl}-1H-1,2,3-triazole

Comprehensive Analysis of 4-(methoxymethyl)-1-{1-[(E)-2-phenylethenesulfonyl]pyrrolidin-3-yl}-1H-1,2,3-triazole (CAS No. 2321331-92-2)

The compound 4-(methoxymethyl)-1-{1-[(E)-2-phenylethenesulfonyl]pyrrolidin-3-yl}-1H-1,2,3-triazole (CAS No. 2321331-92-2) is a highly specialized heterocyclic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical research and material science. This article delves into the molecular characteristics, synthesis pathways, and emerging uses of this compound, while addressing common queries such as "what is the role of triazole derivatives in drug discovery" and "how to optimize sulfonyl-containing compounds for bioactivity."

Structurally, 4-(methoxymethyl)-1-{1-[(E)-2-phenylethenesulfonyl]pyrrolidin-3-yl}-1H-1,2,3-triazole combines a 1,2,3-triazole core with a pyrrolidine ring and a trans-styrenesulfonyl moiety. This arrangement is particularly intriguing to researchers exploring "click chemistry in drug design" or "sulfonamide-based inhibitors." The presence of the methoxymethyl group further enhances its solubility, making it a candidate for biocompatible applications. Recent studies highlight its potential as a kinase inhibitor scaffold, aligning with the growing demand for "targeted cancer therapies" and "small-molecule modulators."

From a synthetic perspective, the compound is typically prepared via Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of "click chemistry reactions." Researchers often inquire about "how to improve triazole yield" or "best practices for sulfonylation in heterocycles," which underscores the need for optimized protocols. The E-configuration of the styrenesulfonyl group is critical for its stereoselective interactions, a topic frequently searched as "impact of alkene geometry on bioactivity."

In the context of drug discovery, this compound's triazole-pyrrolidine hybrid structure offers versatility. It has been investigated for enzyme inhibition, particularly in inflammatory pathways, resonating with searches like "triazole anti-inflammatory agents." Additionally, its sulfonyl group contributes to protein-binding affinity, a feature discussed in "designing sulfonamide prodrugs" forums. The methoxymethyl side chain also opens doors for prodrug strategies, addressing queries such as "how to enhance drug bioavailability."

Beyond pharmaceuticals, CAS No. 2321331-92-2 has potential in advanced materials. Its conjugated system could be leveraged for organic electronics, coinciding with trends like "triazole-based OLED materials." The compound’s thermal stability (a frequent search: "thermal properties of sulfonyl triazoles") makes it suitable for high-performance polymers.

In summary, 4-(methoxymethyl)-1-{1-[(E)-2-phenylethenesulfonyl]pyrrolidin-3-yl}-1H-1,2,3-triazole exemplifies innovation at the intersection of medicinal chemistry and material science. Its multifaceted applications—from addressing "drug resistance challenges" to enabling "smart material design"—position it as a compound of enduring scientific interest.